1-[2-Hydroxy-4-methoxy-6-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one

• CAS No.: 11075-15-3
• Product Name: 1-[2-Hydroxy-4-methoxy-6-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
• Molecular Formula: C22H26O10
• Molecular Weight: 450.4 g/mol
• IUPAC Name: 1-[2-hydroxy-4-methoxy-6-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-(4-hydroxyphenyl)propan-1-one
• Standard InChI: InChI=1S/C22H26O10/c1-30-13-8-15(26)18(14(25)7-4-11-2-5-12(24)6-3-11)16(9-13)31-22-21(29)20(28)19(27)17(10-23)32-22/h2-3,5-6,8-9,17,19-24,26-29H,4,7,10H2,1H3/t17-,19-,20+,21-,22-/m0/s1
• Standard InChIKey: PQCIBORQLVRFMR-OCVXTVMPSA-N
• Isomeric SMILES: COC1=CC(=C(C(=C1)O[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)CO)O)O)O)C(=O)CCC3=CC=C(C=C3)O)O
• SMILES: COC1=CC(=C(C(=C1)OC2C(C(C(C(O2)CO)O)O)O)C(=O)CCC3=CC=C(C=C3)O)O
• Canonical SMILES: COC1=CC(=C(C(=C1)OC2C(C(C(C(O2)CO)O)O)O)C(=O)CCC3=CC=C(C=C3)O)O
• Synonyms: 2′,4-Dihydroxy-4′-methoxydihydrochalcone-6′-glucoside; Asebogenin-6′-glucoside; 1-[2-(β-D-Glucopyranosyloxy)-6-hydroxy-4-methoxyphenyl]-3-(4-hydroxyphenyl)-1-propanone
• PubChem Compound: 3084086
• Last Modified: Nov 11 2021